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The core quantitative data for preparing a T-26c stock solution in DMSO is summarized in the table below.

Parameter Value Note

Molecular Weight 479.51 g/mol [1] [2]

Solubility in DMSO 15.62 mg/mL ~32.57 mM [1] [2]

Recommended Stock Concentration 10 mM Requires dilution of solid DMSO [1] [2]

Protocol: Preparing a 10 mM Stock Solution

Calculate Mass: To prepare 1 mL of a 10 mM solution, you need (0.010 mol/L) * (0.001 L) * (479.51

g/mol) = 4.795 mg of T-26c solid.
Weigh Compound: Accurately weigh the calculated mass of T-26c.

Dissolve: Transfer the compound to a suitable vial and add 1 mL of freshly opened, anhydrous
DMSO to it. The purity and dryness of DMSO are critical because T-26c is hygroscopic and moisture

can affect dissolution [1] [2].
Mix: Vortex or sonicate the mixture briefly to aid in dissolving the solid completely.

Store: Aliquot the stock solution and store it at -20°C for short-term use (up to 1 month) or at -80°C
for long-term storage (up to 2 years). Avoid repeated freeze-thaw cycles [1] [2].
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Here are solutions to frequently encountered problems:

Problem: Compound won't dissolve completely.

Solution A: Ensure you are using fresh, anhydrous DMSO. Hygroscopic DMSO can absorb
water from the atmosphere, significantly reducing its ability to dissolve compounds [1] [2].

Solution B: Use sonication. Brief sonication in a water bath sonicator can help break up
aggregates and facilitate dissolution [1] [2].

Solution C: Verify that your final concentration is at or below the stated solubility limit of 15.62
mg/mL. Do not attempt to create more concentrated stocks without first running a solubility

test.

Problem: Precipitation occurs after dilution into aqueous buffers.

Solution: This is a common issue. To maintain solubility in aqueous assays, prepare a working

solution using a co-solvent system. One recommended method is to serially dilute your DMSO
stock into a mixture of 40% PEG-300, 5% Tween-80, and 45% saline [1] [2]. Always ensure the

final DMSO concentration is compatible with your biological system.

Problem: Inconsistent experimental results.

Solution A: Check the age and storage conditions of your stock solution. Always use freshly

prepared or recently thawed aliquots.
Solution B: Be aware that DMSO can interact with proteins. While it typically doesn't denature

them, it can bind with low affinity and potentially influence experimental outcomes. Consider
including meticulous DMSO control groups in your assay [3].

DMSO Considerations in Experimental Design

The following diagram outlines the key factors to consider when using DMSO as a solvent in your

experiments, particularly for studies involving proteins like MMP-13.
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Figure: Key Considerations for Using DMSO in Assays

The provided information should equip you to effectively manage T-26c in your research.

For Cell-Based Assays: The co-solvent method (Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-
80, 45% Saline) is highly recommended to prevent precipitation and maintain cell viability [1] [2].

For Animal Studies: Protocol 2 (10% DMSO, 90% Corn Oil) can be used, but caution is advised for
dosing periods exceeding half a month [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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